Cas no 16681-56-4 (2-Bromo-1H-imidazole)

2-Bromo-1H-imidazole is a brominated derivative of imidazole, a heterocyclic compound widely utilized in organic synthesis and pharmaceutical research. This compound serves as a versatile intermediate, particularly in the preparation of more complex imidazole-based structures, due to the reactivity of the bromine substituent. Its key advantages include high purity and stability, making it suitable for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig amination. The presence of the bromine atom at the 2-position allows for selective functionalization, enabling precise modifications in drug discovery and material science applications. It is commonly employed in the development of bioactive molecules, catalysts, and agrochemicals. Proper handling under inert conditions is recommended to maintain its integrity.
2-Bromo-1H-imidazole structure
2-Bromo-1H-imidazole structure
Product Name:2-Bromo-1H-imidazole
CAS No:16681-56-4
MF:C3H3BrN2
MW:146.973319292068
MDL:MFCD02179526
CID:50499
PubChem ID:24884803
Update Time:2025-06-07

2-Bromo-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1H-imidazole
    • 2-Bromoimidazole
    • Imidazole,2-bromo- (8CI)
    • RGW 8011
    • mo-1H-imidazole
    • broMo-1H-iMidazole
    • 1H-Imidazole, 2-bromo-
    • 1H-Imidazole,2-bromo-(9CI)
    • 2-Bromo-1H-Imidazole(WX637273)
    • 2-Bromo-1H-imidazole 98%
    • bromoimidazole
    • 2-bromoimidazol
    • PubChem8987
    • zlchem 1065
    • 2-Bromo-1H-imidazole,
    • 2-bromanyl-1H-imidazole
    • KSC176E6B
    • ZLD0531
    • SBB054452
    • FCH949766
    • STL555439
    • BBL101643
    • TD8110
    • VI10220
    • OR10366
    • AB11316
    • HCH
    • FT-0649118
    • AXHRGVJWDJDYPO-UHFFFAOYSA-N
    • 16681-56-4
    • YSWG646
    • AKOS005259951
    • SCHEMBL68370
    • DTXSID40378316
    • AC-28883
    • AM20080475
    • CS-W007461
    • CHEMBL292042
    • BP-21300
    • SY021648
    • 2-AMINO-6-IODO-2-DEOXYGUANOSINE
    • 2-Bromo-1H-imidazole, 97%
    • MFCD02179526
    • EN300-91720
    • PS-3309
    • PB41160
    • A810772
    • ZCI
    • DB-002062
    • imidazole, 2-bromo-
    • 2-bromo imidazole
    • MDL: MFCD02179526
    • Inchi: 1S/C3H3BrN2/c4-3-5-1-2-6-3/h1-2H,(H,5,6)
    • InChI Key: AXHRGVJWDJDYPO-UHFFFAOYSA-N
    • SMILES: BrC1=NC=CN1

Computed Properties

  • Exact Mass: 145.94800
  • Monoisotopic Mass: 145.948
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 48.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.904
  • Melting Point: 197-202 °C
  • Boiling Point: 273.1°C at 760 mmHg
  • Flash Point: 119 °C
  • Refractive Index: 1.602
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 28.68000
  • LogP: 1.17220

2-Bromo-1H-imidazole Security Information

  • Symbol: GHS05 GHS07
  • Signal Word:Danger
  • Hazard Statement: H302,H315,H318,H335
  • Warning Statement: P261,P280,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-37/38-41
  • Safety Instruction: S26-S39
  • Hazardous Material Identification: Xn
  • Safety Term:S26;S39
  • Storage Condition:2-8°C
  • Risk Phrases:R22; R37/38; R41

2-Bromo-1H-imidazole Customs Data

  • HS CODE:2933290090
  • Customs Data:

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Bromo-1H-imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB123777-1 G
2-bromo-1H-imidazole
16681-56-4 97%
1g
¥ 356.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB123777-5 G
2-bromo-1H-imidazole
16681-56-4 97%
5g
¥ 1,069.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB123777-10 G
2-bromo-1H-imidazole
16681-56-4 97%
10g
¥ 1,782.00 2021-05-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B123024-1g
2-Bromo-1H-imidazole
16681-56-4 97%
1g
¥82.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B123024-250mg
2-Bromo-1H-imidazole
16681-56-4 97%
250mg
¥29.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B123024-5g
2-Bromo-1H-imidazole
16681-56-4 97%
5g
¥354.90 2023-09-04
Alichem
A069002700-10g
2-Bromo-1H-imidazole
16681-56-4 98%
10g
$202.23 2022-04-02
Alichem
A069002700-25g
2-Bromo-1H-imidazole
16681-56-4 98%
25g
$400.68 2022-04-02
Alichem
A069002700-100g
2-Bromo-1H-imidazole
16681-56-4 98%
100g
$1,112.40 2022-04-02
Fluorochem
067395-1g
2-Bromo-1H-imidazole
16681-56-4 97%
1g
£36.00 2022-03-01

2-Bromo-1H-imidazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:16681-56-4)2-Bromo-1H-imidazole
Order Number:A810772
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):509.0
Email:sales@amadischem.com

2-Bromo-1H-imidazole Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:16681-56-4)2-Bromo-1H-imidazole
A810772
Purity:99%
Quantity:100g
Price ($):509.0
Email